![molecular formula C15H18N4O B7508703 N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide](/img/structure/B7508703.png)
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide
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Overview
Description
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide, also known as CPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. CPP is a synthetic compound that belongs to the class of triazole derivatives and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor. Glutamate is the most abundant neurotransmitter in the brain and is involved in various physiological processes such as learning, memory, and synaptic plasticity. The NMDA receptor is a key player in the regulation of glutamate neurotransmission and is involved in the development and maintenance of synaptic connections. By blocking the NMDA receptor, this compound can modulate glutamate neurotransmission and affect various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to improve learning and memory in animal models of cognitive impairment. This compound has also been found to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of drug addiction.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can limit its use in aqueous solutions. Additionally, this compound has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide has several future directions for scientific research. It can be used in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders. This compound can also be used in the study of the central nervous system and its effects on behavior and cognition. Additionally, this compound can be used in the study of the molecular mechanisms of drug addiction and dependence. Further research is needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
In conclusion, this compound is a synthetic compound that has potential applications in scientific research. This compound can be easily synthesized and purified, and has been found to exhibit various biochemical and physiological effects. It acts as an antagonist at the NMDA receptor and can modulate glutamate neurotransmission. This compound has advantages for lab experiments, but also has some limitations. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide can be synthesized through a multistep reaction process. The first step involves the reaction of cyclopentylmagnesium bromide with N-methyl-2-phenyltriazole-4-carboxaldehyde in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain this compound. The synthesis of this compound requires careful handling of the reactants and the use of appropriate equipment to ensure the purity of the final product.
Scientific Research Applications
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide has been found to exhibit various scientific research applications. It has been used in the development of new drugs for the treatment of various diseases such as cancer, inflammation, and neurological disorders. This compound has also been used in the study of the central nervous system and its effects on behavior and cognition. Additionally, this compound has been used in the study of the molecular mechanisms of drug addiction and dependence.
Properties
IUPAC Name |
N-cyclopentyl-N-methyl-2-phenyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O/c1-18(12-7-5-6-8-12)15(20)14-11-16-19(17-14)13-9-3-2-4-10-13/h2-4,9-12H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IERAXVZRFGYKLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCC1)C(=O)C2=NN(N=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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